Cas no 189765-98-8 (Vinyl Acetate-d6)
Vinyl Acetate-d6 structure
Product Name:Vinyl Acetate-d6
CAS No:189765-98-8
MF:C4H6O2
MW:92.126211643219
CID:115708
PubChem ID:102602259
Update Time:2025-04-18
Vinyl Acetate-d6 Chemical and Physical Properties
Names and Identifiers
-
- Acetic-2,2,2-d3 acid,ethenyl-1,2,2-d3 ester
- VINYL ACETATE-D6
- D98500
- 1,2,2-Trideuterioethenyl 2,2,2-trideuterioacetate
- 189765-98-8
- Vinyl Acetate-d6
-
- Inchi: 1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1D2,2D3,3D
- InChI Key: XTXRWKRVRITETP-QNYGJALNSA-N
- SMILES: O(/C(/[2H])=C(\[2H])/[2H])C(C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 92.074
- Monoisotopic Mass: 92.074
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- PSA: 26.30000
- LogP: 0.69300
Vinyl Acetate-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V368701-10mg |
Vinyl Acetate-d6 |
189765-98-8 | 10mg |
$ 64.00 | 2023-09-05 | ||
| TRC | V368701-50mg |
Vinyl Acetate-d6 |
189765-98-8 | 50mg |
$87.00 | 2023-05-17 | ||
| TRC | V368701-100mg |
Vinyl Acetate-d6 |
189765-98-8 | 100mg |
$144.00 | 2023-05-17 |
Vinyl Acetate-d6 Related Literature
-
Sergey Korchak,Meike Emondts,Salvatore Mamone,Bernhard Blümich,Stefan Gl?ggler Phys. Chem. Chem. Phys. 2019 21 22849
-
Andreas B. Schmidt,Arne Brahms,Frowin Ellermann,Stephan Knecht,Stephan Berner,Jürgen Hennig,Dominik von Elverfeldt,Rainer Herges,Jan-Bernd H?vener,Andrey N. Pravdivtsev Phys. Chem. Chem. Phys. 2021 23 26645
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